Cas no 58624-47-8 (3,5-dinitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 58624-47-8
• MF: C₁₃H₁₀N₄O₅
• MW: 302.242302417755
• CID: 3055673
• PubChem ID: 510154
• Update Time: 2025-10-30

3,5-dinitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dinitro-N-(pyridin-3-ylmethyl)benzamide
• 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide
• UPCMLD0ENAT5961847:001
• Oprea1_439923
• AKOS000715242
• 3,5-dinitro-N-((pyridin-3-yl)methyl)benzamide
• STK353667
• VU0608260-1
• 58624-47-8
• F3268-0123
• 3,5-dinitro-N-(3-pyridylmethyl)benzamide
• 3,5-dinitro-N-(3-pyridinylmethyl)benzamide
• SR-01000356309-1
• G21299
• 979-023-1
• EN300-140947
• SCHEMBL11831527
• ICA62447
• SR-01000356309
• Benzamide, 3,5-dinitro-N-(3-pyridinylmethyl)-
• Z30172897
• 3,5-dinitro-N-[(pyridin-3-yl)methyl]benzamide

• Inchi： 1S/C13H10N4O5/c18-13(15-8-9-2-1-3-14-7-9)10-4-11(16(19)20)6-12(5-10)17(21)22/h1-7H,8H2,(H,15,18)
• InChI Key： FJCYLVQFDZVCHN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 302.06511943Da
• Monoisotopic Mass: 302.06511943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 134Ų

3,5-dinitro-N-(pyridin-3-yl)methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide

Recent Advances in the Study of 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide (CAS: 58624-47-8)

The compound 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide (CAS: 58624-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitro and pyridine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving nitration, amidation, and coupling reactions, achieving a final product with high enantiomeric purity. This advancement is crucial for further pharmacological evaluations.

In terms of biological activity, recent in vitro studies have demonstrated that 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide exhibits potent inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings suggest its potential as a targeted therapy for cancers with dysregulated PI3K signaling.

Further investigations into the pharmacokinetic properties of 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide have also been conducted. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and moderate plasma protein binding, which are desirable traits for an oral therapeutic agent. However, the study also noted rapid hepatic metabolism, suggesting the need for structural modifications to enhance metabolic stability.

Another exciting development is the exploration of 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide in combination therapies. A recent collaborative study between academic and industrial researchers (Nature Communications, 2024) investigated its synergistic effects with existing chemotherapeutic agents. The combination showed enhanced efficacy in reducing tumor growth in xenograft models, with minimal additional toxicity. This opens new avenues for its use in multi-drug regimens, particularly for resistant cancers.

Despite these promising findings, challenges remain in the clinical translation of 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide. Current research is addressing issues such as off-target effects and potential toxicity at higher doses. A comprehensive toxicology study (Regulatory Toxicology and Pharmacology, 2024) is underway to establish its safety profile, which will be critical for advancing to human trials.

In conclusion, 3,5-dinitro-N-(pyridin-3-yl)methylbenzamide (CAS: 58624-47-8) represents a compelling candidate in drug discovery, with recent studies highlighting its synthetic accessibility, biological activity, and therapeutic potential. Ongoing research aims to optimize its properties and evaluate its clinical applicability, positioning it as a molecule of significant interest in the coming years.